Cas no 87997-28-2 (Phenol, 2,3,4-tris(phenylmethoxy)-)

• Product Name: Phenol, 2,3,4-tris(phenylmethoxy)-
• CAS No: 87997-28-2
• MF: C₂₇H₂₄O₄
• MW: 412.477067947388
• CID: 649014
• PubChem ID: 22706888
• Update Time: 2025-04-19

Phenol, 2,3,4-tris(phenylmethoxy)- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2,3,4-tris(phenylmethoxy)-
• 2,3,4-tris(phenylmethoxy)phenol
• 87997-28-2
• 2,3,4-Tris(benzyloxy)phenol
• VQDNPVJGAHBXSG-UHFFFAOYSA-N
• SCHEMBL1952637
• DTXSID30627628
• 2,3,4-Tribenzyloxyphenol

• Inchi： 1S/C27H24O4/c28-24-16-17-25(29-18-21-10-4-1-5-11-21)27(31-20-23-14-8-3-9-15-23)26(24)30-19-22-12-6-2-7-13-22/h1-17,28H,18-20H2
• InChI Key： VQDNPVJGAHBXSG-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1=C(C=CC(=C1OCC1C=CC=CC=1)O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 412.16745924g/mol
• Monoisotopic Mass: 412.16745924g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 9
• Complexity: 480
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 47.9Ų